Cas no 1021245-02-2 (2-[Cyclohexyl(methyl)amino]-N'-hydroxybenzenecarboximidamide)

• Product Name: 2-[Cyclohexyl(methyl)amino]-N'-hydroxybenzenecarboximidamide
• CAS No: 1021245-02-2
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 1078737
• PubChem ID: 43199952
• Update Time: 2025-10-29

2-[Cyclohexyl(methyl)amino]-N'-hydroxybenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-[Cyclohexyl(methyl)amino]-N'-hydroxybenzenecarboximidamide
• 2-[cyclohexyl(methyl)amino]-N-hydroxybenzene-1-carboximidamide
• AKOS000261200
• 2-(Cyclohexyl(methyl)amino)-N'-hydroxybenzimidamide
• 1021245-02-2

• MDL： MFCD11528965
• Inchi： 1S/C14H21N3O/c1-17(11-7-3-2-4-8-11)13-10-6-5-9-12(13)14(15)16-18/h5-6,9-11,18H,2-4,7-8H2,1H3,(H2,15,16)
• InChI Key： QNKFGSZTXSATMR-UHFFFAOYSA-N
• SMILES： O/N=C(/C1C=CC=CC=1N(C)C1CCCCC1)\N

Computed Properties

• Exact Mass: 247.168462302g/mol
• Monoisotopic Mass: 247.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-[Cyclohexyl(methyl)amino]-N'-hydroxybenzenecarboximidamide

Professional Introduction to Compound with CAS No. 1021245-02-2 and Product Name: 2-[Cyclohexyl(methyl)amino]-N'-hydroxybenzenecarboximidamide

The compound with the CAS number 1021245-02-2 and the product name 2-[Cyclohexyl(methyl)amino]-N'-hydroxybenzenecarboximidamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a benzenecarboximidamide moiety, which is known for its versatility in forming hydrogen bonds and participating in various biochemical interactions. This feature makes it a promising candidate for further exploration in the design of novel therapeutic agents.

Recent studies have highlighted the importance of hydroxybenzenecarboximidamide derivatives in the development of bioactive molecules. The presence of a hydroxy group at the N'-position of the imidamide ring not only enhances the solubility of the compound but also facilitates its interaction with biological targets. The cyclohexyl(methyl)amino substituent further contributes to the compound's pharmacological profile by introducing steric hindrance and influencing its binding affinity. These structural features collectively contribute to the compound's potential as a scaffold for drug discovery.

In the realm of medicinal chemistry, the synthesis and characterization of 2-[Cyclohexyl(methyl)amino]-N'-hydroxybenzenecarboximidamide have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for pharmaceutical applications. Techniques such as multi-step organic synthesis, including condensation reactions and functional group transformations, have been pivotal in achieving the desired molecular architecture.

The pharmacological activity of this compound has been evaluated through various in vitro and in vivo studies. Preliminary findings suggest that it exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The benzenecarboximidamide core has been shown to interact with specific amino acid residues in target proteins, modulating their activity. This interaction is critical for developing drugs that can effectively alleviate symptoms associated with inflammatory diseases.

Moreover, the hydroxy group on the imidamide ring plays a crucial role in enhancing the metabolic stability of the compound. This feature is particularly important for ensuring that the drug remains active within the biological system for an extended period, thereby improving its therapeutic efficacy. Additionally, the cyclohexyl(methyl)amino moiety contributes to reducing unwanted side effects by minimizing off-target interactions.

Recent advancements in computational chemistry have further facilitated the understanding of this compound's behavior. Molecular modeling studies have provided insights into its binding mode with biological targets, aiding in the rational design of more potent derivatives. These computational approaches complement traditional experimental methods, offering a holistic view of the compound's pharmacological properties.

The potential applications of 2-[Cyclohexyl(methyl)amino]-N'-hydroxybenzenecarboximidamide extend beyond anti-inflammatory therapies. Researchers are exploring its utility in other therapeutic areas, such as cancer treatment and neurodegenerative disorders. The ability of this compound to modulate enzyme activity suggests its potential as an anticancer agent by inhibiting key pathways involved in tumor growth and progression.

In conclusion, 2-[Cyclohexyl(methyl)amino]-N'-hydroxybenzenecarboximidamide (CAS No. 1021245-02-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. Continued investigation into this compound holds promise for discovering novel therapeutic agents that can address various medical conditions effectively.